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Compound of Interest

Compound Name: Trimethylolpropane ethoxylate

Cat. No.: B3050939 Get Quote

An In-depth Technical Guide to the Chemistry of Ethoxylated Trimethylolpropane Triacrylate

(ETMPTA)

Introduction
Ethoxylated Trimethylolpropane Triacrylate (ETMPTA) is a trifunctional acrylate monomer

widely utilized in the fields of polymer science and material engineering.[1] Its molecular

architecture, featuring a central trimethylolpropane core modified with flexible ethoxy chains

and terminated by three reactive acrylate groups, provides a unique combination of properties.

[2] ETMPTA is a key component in formulations for coatings, inks, adhesives, and 3D printing

resins due to its high reactivity, ability to form highly crosslinked polymer networks, and its role

as a reactive diluent.[1][2][3] This guide delves into the core chemistry of ETMPTA, including its

synthesis, properties, and polymerization mechanisms, providing a technical resource for

researchers and professionals in chemical and materials science.

Chemical Structure
The structure of ETMPTA is based on a central trimethylolpropane (TMP) core. Each of the

three hydroxyl groups of TMP is first lengthened by the addition of ethylene oxide units

(ethoxylation) and then esterified with acrylic acid to form acrylate esters.[1][2] This trifunctional

nature is crucial for its ability to act as an efficient crosslinker.[2]

The general structure can be represented as: [H₂C=CHCO₂(CH₂CH₂O)nCH₂]₃CC₂H₅[4]
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The variable 'n' represents the average number of ethoxy units per acrylate arm. This degree of

ethoxylation can be controlled during synthesis to fine-tune the properties of the final monomer,

such as viscosity, flexibility, and hydrophilicity.[1][2] For instance, a common variant has an

average molecular weight of approximately 428 g/mol , which corresponds to an average of

one ethoxy group per chain (a total of 3 ethoxy units in the molecule).[5]
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Step 1: Ethoxylation

Step 2: Esterification

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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